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Compound of Interest

Compound Name: Brevenal

Cat. No.: B10860830 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

Brevenal stock solutions is fundamental to achieving reliable and reproducible experimental

outcomes. Brevenal, a naturally occurring polyether compound isolated from the marine

dinoflagellate Karenia brevis, is a potent antagonist of brevetoxins at voltage-sensitive sodium

channels (VSSCs)[1][2][3]. It also exhibits promising anti-inflammatory and immunomodulatory

properties, making it a valuable tool in neurotoxicology, pharmacology, and drug discovery[4]

[5].

These application notes provide a comprehensive guide to the preparation, storage, and

handling of Brevenal stock solutions for various experimental applications.

Data Presentation: Properties and Solubility
A thorough understanding of Brevenal's physicochemical properties is essential for accurate

stock solution preparation. The following table summarizes key quantitative data for Brevenal.
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Property Value Source

Molecular Formula C₃₉H₆₀O₈ [1][6][7]

Molecular Weight 656.9 g/mol [1][6]

CAS Number 776331-34-1 [1][6]

Appearance

As a fat-soluble polyether,

Brevenal is expected to be a

solid at room temperature.

[7]

Solubility

Soluble in ethanol. One study

reports dissolving Brevenal in

80% ethanol.

[1]

Storage of Powder Store in a cool, dry place. General Laboratory Practice

Stock Solution Storage

Store at -20°C for long-term

use. Minimize freeze-thaw

cycles.

General Laboratory Practice

Experimental Protocols
Safety and Handling Precautions
As a specific Safety Data Sheet (SDS) for Brevenal is not readily available, it is crucial to

handle this compound with care, adhering to standard laboratory safety protocols for handling

novel chemical entities.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling Brevenal powder and solutions.

Ventilation: Prepare stock solutions in a well-ventilated area or a chemical fume hood to

minimize inhalation risk.

Handling: Avoid generating dust when weighing the compound. Wash hands thoroughly after

handling.
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Disposal: Dispose of Brevenal waste in accordance with institutional and local regulations

for hazardous chemical waste.

Protocol 1: Preparation of a 1 mg/mL Brevenal Stock
Solution in 80% Ethanol
This protocol is based on methodologies cited in the literature and is suitable for creating a

concentrated primary stock solution[1].

Materials:

Brevenal powder

200 proof (absolute) ethanol

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Prepare 80% Ethanol: In a sterile container, mix 8 parts of absolute ethanol with 2 parts of

sterile, nuclease-free water (e.g., 8 mL ethanol + 2 mL water for a 10 mL solution).

Weigh Brevenal: Tare a sterile microcentrifuge tube on an analytical balance. Carefully

weigh the desired amount of Brevenal powder directly into the tube. For example, to prepare

1 mL of a 1 mg/mL solution, weigh 1 mg of Brevenal.

Dissolution: Add the appropriate volume of 80% ethanol to the tube containing the Brevenal
powder. For a 1 mg/mL solution, add 1 mL of 80% ethanol.
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Mixing: Securely cap the tube and vortex thoroughly for 1-2 minutes, or until the powder is

completely dissolved. Visually inspect the solution to ensure no particulates remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for long-

term storage.

Protocol 2: Preparation of a 1 mM Brevenal Stock
Solution
For experiments requiring molar concentrations, this protocol outlines the preparation of a 1

mM stock solution.

Materials:

Brevenal powder (MW: 656.9 g/mol )

Anhydrous ethanol

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate Required Mass: To prepare 1 mL of a 1 mM (0.001 mol/L) solution, the required

mass is calculated as follows:

Mass (mg) = 1 mM x 1 mL x (656.9 g/mol ) = 0.6569 mg

Weigh Brevenal: Tare a sterile microcentrifuge tube on an analytical balance. Carefully

weigh 0.657 mg of Brevenal powder directly into the tube.

Dissolution: Add 1 mL of anhydrous ethanol to the tube containing the Brevenal powder.
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Mixing: Securely cap the tube and vortex thoroughly until the solid is completely dissolved.

Aliquoting and Storage: Aliquot the 1 mM stock solution into smaller volumes for single use

and store at -20°C.

Preparation of Working Solutions
For cell-based assays and other experiments, the concentrated stock solution must be further

diluted into an appropriate aqueous buffer or cell culture medium.

Important Consideration: To avoid precipitation of the lipid-soluble Brevenal, add the ethanol

stock solution to the aqueous buffer or medium and mix immediately and thoroughly. Do not

add the aqueous solution directly to the concentrated ethanol stock. The final concentration of

ethanol in the experimental medium should be kept low (typically ≤ 0.5%) to avoid solvent-

induced artifacts.

Example Dilution: To prepare a 1 µg/mL working solution from a 1 mg/mL stock, perform a

1:1000 dilution. For instance, add 1 µL of the 1 mg/mL stock solution to 999 µL of the desired

buffer or medium.

Mandatory Visualizations
The following diagrams illustrate the key workflows and the mechanism of action of Brevenal.
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Workflow for Brevenal Stock Solution Preparation

Preparation

Storage & Use

1. Weigh Brevenal Powder

2. Dissolve in Ethanol

Add Solvent

3. Vortex to Mix

Ensure Complete Dissolution

4. Aliquot into Vials

5. Store at -20°C

6. Dilute for Experiments
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Caption: A flowchart of the Brevenal stock solution preparation process.
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Brevenal's Antagonistic Action on Voltage-Sensitive Sodium Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Brevenal | C39H60O8 | CID 15965874 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Brevenal acetal | C41H66O9 | CID 11239456 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Brevenal Is a Natural Inhibitor of Brevetoxin Action in Sodium Channel Receptor Binding
Assays - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Brevenal, a Marine Natural Product, is Anti-Inflammatory and an Immunomodulator of
Macrophage and Lung Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

6. GSRS [gsrs.ncats.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10860830?utm_src=pdf-body-img
https://www.benchchem.com/product/b10860830?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Brevenal
https://pubchem.ncbi.nlm.nih.gov/compound/Brevenal-acetal
https://pmc.ncbi.nlm.nih.gov/articles/PMC2659878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2659878/
https://www.researchgate.net/publication/240310342_Brevenal_a_brevetoxin_antagonist_from_Karenia_brevis_binds_to_a_previously_unreported_site_on_mammalian_sodium_channels
https://pmc.ncbi.nlm.nih.gov/articles/PMC6470468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6470468/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ECX1L89MFR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Chemodiversity of Brevetoxins and Other Potentially Toxic Metabolites Produced by
Karenia spp. and Their Metabolic Products in Marine Organisms - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Brevenal Stock Solutions: Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860830#how-to-prepare-brevenal-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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